
Application Notes and Protocols: Preparing
Alexitol Sodium Stock Solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Alexitol sodium

Cat. No.: B1516804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Alexitol sodium is a complex salt of sodium polyhydroxyaluminium monocarbonate and a

hexitol, such as sorbitol or mannitol.[1][2][3] It is a tasteless, odorless powder.[1][2] Historically,

its primary application has been as a gastric antacid due to its ability to neutralize hydrochloric

acid in the stomach.[1][4] This document provides detailed protocols for the preparation of

Alexitol sodium stock solutions for research and development purposes, along with relevant

chemical data and its mechanism of action.

Properties of Alexitol Sodium
A summary of the key quantitative data for Alexitol sodium is presented in Table 1. This

information is essential for accurate preparation of stock solutions and for experimental design.

Table 1: Properties of Alexitol Sodium
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Property Value Reference

CAS Number 66813-51-2 [1][3][5][6][7]

Molecular Formula C7H15AlNaO10+ [1][5]

Molecular Weight ~309.16 g/mol [1][5][6][7]

Appearance Tasteless, odorless powder [1][2]

Solubility
Practically insoluble in water;

readily soluble in dilute acids
[1][2]

Storage

Can be stored indefinitely at

normal temperatures without

apparent change

[1][2]

Experimental Protocols
Preparation of an Alexitol Sodium Stock Solution (e.g.,
10 mg/mL in 0.1 M HCl)
This protocol describes the preparation of a 10 mg/mL stock solution of Alexitol sodium using

a dilute acid as the solvent. Researchers should adjust the concentration as required for their

specific application.

Materials:

Alexitol sodium powder

0.1 M Hydrochloric acid (HCl)

Volumetric flask

Magnetic stirrer and stir bar

Weighing balance

Spatula
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Personal Protective Equipment (PPE): safety goggles, lab coat, gloves

Procedure:

Calculate the required mass of Alexitol sodium. For example, to prepare 10 mL of a 10

mg/mL solution, you will need 100 mg of Alexitol sodium.

Weigh the Alexitol sodium powder accurately using a calibrated weighing balance.

Transfer the powder to a clean, dry volumetric flask of the desired final volume.

Add a small volume of the 0.1 M HCl solvent to the flask (e.g., approximately 50-70% of the

final volume).

Dissolve the powder by placing the flask on a magnetic stirrer. Stir the solution until the

powder is completely dissolved. Gentle heating may be applied if necessary, but monitor for

any signs of degradation.

Bring the solution to the final volume by adding more 0.1 M HCl until the meniscus reaches

the calibration mark on the volumetric flask.

Mix the solution thoroughly by inverting the flask several times to ensure homogeneity.

Label the flask clearly with the name of the compound, concentration, solvent, date of

preparation, and your initials.

Store the stock solution appropriately. While Alexitol sodium is stable at room temperature,

refrigeration may be considered for long-term storage of the acidic solution.[1][2]

Safety Precautions:

Always wear appropriate PPE when handling chemicals.

Hydrochloric acid is corrosive. Handle it with care in a well-ventilated area or a fume hood.

Refer to the Safety Data Sheet (SDS) for Alexitol sodium and hydrochloric acid for detailed

safety information.
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Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the general workflow for preparing an Alexitol sodium stock

solution.
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Caption: Workflow for preparing Alexitol sodium stock solution.
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Mechanism of Action: Antacid Activity
The primary documented mechanism of action for Alexitol sodium is its function as a gastric

antacid.[1] It neutralizes excess stomach acid (hydrochloric acid) through a chemical reaction

that produces water and neutral salts, thereby increasing the gastric pH.[1]

Signaling Pathway (Chemical Reaction)
The following diagram illustrates the chemical interaction of Alexitol sodium with hydrochloric

acid.
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Caption: Neutralization of HCl by Alexitol sodium.

Applications and Research
While the established use of Alexitol sodium is as an antacid, its unique chemical structure as

a complex of aluminum, sodium, carbonate, and a hexitol suggests potential for other research

applications.[1] These may include:

Drug Delivery: Investigating its potential as a carrier or stabilizing agent for other

pharmaceutical compounds.
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Material Science: Exploring its properties in the development of new materials.

Toxicology Studies: Using it as a model compound for studying the biological effects of

aluminum complexes.

Researchers are encouraged to explore these and other potential applications of Alexitol
sodium in their respective fields. The protocols provided in this document should serve as a

starting point for the preparation of stock solutions for such in vitro and in vivo studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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